N-(isochroman-3-ylmethyl)-3-methoxy-N-methylbenzamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-3-methoxy-N-methylbenzamide
• InChI: InChI=1S/C19H21NO3/c1-20(19(21)15-8-5-9-17(11-15)22-2)12-18-10-14-6-3-4-7-16(14)13-23-18/h3-9,11,18H,10,12-13H2,1-2H3
• InChI Key: BOGZXSJQSVSCKF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2CO1)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would include a benzene ring attached to a carboxamide group, with a methoxy group and a methyl group also attached to the benzene ring. An isochroman moiety would be attached to the nitrogen of the carboxamide group.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzamide moiety could influence its solubility and reactivity.

Mechanism of Action

The exact mechanism of action of N-(isochroman-3-ylmethyl)-3-methoxy-N-methylbenzamide is not fully understood. However, it has been found to interact with the sigma-1 receptor, which is involved in various cellular processes including calcium signaling and neuroprotection. It may also interact with other receptors such as the mu-opioid receptor, which is involved in pain modulation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase cell survival and reduce cell death in neuronal cells. It may also modulate calcium signaling and reduce inflammation. In animal studies, it has been found to have analgesic effects and may reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of N-(isochroman-3-ylmethyl)-3-methoxy-N-methylbenzamide is its potential therapeutic applications in various medical conditions. It is also relatively easy to synthesize and can be produced in large quantities. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on N-(isochroman-3-ylmethyl)-3-methoxy-N-methylbenzamide. One direction is to further investigate its potential therapeutic applications in neurodegenerative diseases and chronic pain. Another direction is to better understand its mechanism of action and identify potential targets for drug development. Additionally, research can be conducted to optimize the synthesis method and improve the yield and purity of this compound.

Synthesis Methods

N-(isochroman-3-ylmethyl)-3-methoxy-N-methylbenzamide can be synthesized through a multi-step process starting with the reaction of 3-methoxybenzaldehyde with 3-bromopropanoic acid to form 3-(3-methoxyphenyl)-2-methylpropanoic acid. This intermediate is then reacted with 2,3-dihydro-1H-inden-1-one to form the final product, this compound.

Scientific Research Applications

N-(isochroman-3-ylmethyl)-3-methoxy-N-methylbenzamide has been studied for its potential therapeutic applications in various medical conditions. It has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been studied for its potential analgesic effects and may be useful in the treatment of chronic pain.